Cas no 2580216-91-5 (tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate)

• Product Name: tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate
• CAS No: 2580216-91-5
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5660751
• PubChem ID: 165894094
• Update Time: 2025-05-18

tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718439
• 2580216-91-5
• tert-butyl N-[4-(2-hydroxyethoxy)pyridin-2-yl]carbamate
• tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate

• Inchi： 1S/C12H18N2O4/c1-12(2,3)18-11(16)14-10-8-9(4-5-13-10)17-7-6-15/h4-5,8,15H,6-7H2,1-3H3,(H,13,14,16)
• InChI Key： RZPHDECJPSKPTB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CN=1)OCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.7Ų

Additional information on tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate

Comprehensive Guide to tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate (CAS No. 2580216-91-5)

tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate (CAS No. 2580216-91-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name tert-butyl carbamate derivative, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its unique structural features, including the pyridine ring and hydroxyethoxy side chain, make it a versatile building block in medicinal chemistry.

The molecular formula of tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate is C₁₂H₁₈N₂O₄, with a molecular weight of approximately 254.28 g/mol. The presence of the tert-butyl group enhances its stability, while the carbamate functionality allows for further chemical modifications. Researchers often explore its reactivity in amide bond formation and nucleophilic substitution reactions, making it a valuable reagent in synthetic chemistry.

One of the key applications of tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate is in the development of small-molecule inhibitors and kinase modulators. Its structural motif is frequently incorporated into drug candidates targeting inflammatory diseases and cancer therapies. Recent studies have highlighted its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery that leverages the body's natural protein degradation system.

In addition to its pharmaceutical applications, tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate is also employed in material science and polymer chemistry. Its hydrophilic and hydrophobic properties make it suitable for designing smart materials with tunable characteristics. Researchers are investigating its use in drug delivery systems and biocompatible coatings, aligning with the growing demand for advanced biomedical materials.

The synthesis of tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. Optimizing the yield and purity of this compound is a focal point for chemists, as impurities can significantly impact its performance in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely used to characterize its structure and ensure quality control.

From a market perspective, the demand for tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate is steadily increasing, driven by its expanding role in drug discovery and biotechnology. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound's compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient processes, further enhances its appeal in sustainable research practices.

For researchers and industry professionals seeking high-quality tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate, it is essential to source the compound from reputable suppliers who adhere to stringent quality standards. Proper storage conditions, typically under inert atmospheres and low temperatures, are critical to maintaining its stability and shelf life. Additionally, handling guidelines should be followed to ensure safety and prevent degradation.

In conclusion, tert-butyl N-4-(2-hydroxyethoxy)pyridin-2-ylcarbamate (CAS No. 2580216-91-5) is a multifaceted compound with broad applications in pharmaceuticals, material science, and chemical synthesis. Its unique properties and versatility make it a valuable asset in modern research and development. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in innovative technologies and therapeutic solutions.